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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066 Get Quote

Disperse Red 278: A Technical Guide
CAS Number: 68248-10-2

This technical guide provides an in-depth overview of the core properties, synthesis, and

applications of Disperse Red 278 (CAS No. 68248-10-2), a monoazo dye primarily utilized in

the textile industry. This document is intended for researchers, scientists, and professionals in

drug development and material science who require detailed technical information.

Core Properties
Disperse Red 278 is a synthetic organic colorant characterized by its brilliant red hue. Its low

water solubility makes it suitable for dyeing hydrophobic fibers, particularly polyester.

Physicochemical Properties
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Property Value Source(s)

CAS Registry Number 68248-10-2 [1]

Molecular Formula C22H25N5O7 [1]

Molecular Weight 471.46 g/mol [1]

Appearance
Red or brilliant red

powder/crystal powder
[2]

Chemical Class Single Azo Dye [1]

Purity ~99% (commercial grade) [3]

Fastness Properties on Polyester
Property Grade Source(s)

Light Fastness (Xenon) 5/6 [3]

Washing Fastness 4/5 [3]

Sublimation Fastness 4/5 [3]

Rubbing Fastness 4/5 [3]

Synthesis of Disperse Red 278
The synthesis of Disperse Red 278 is a two-step process involving diazotization followed by

an azo coupling reaction.

Experimental Protocol: Synthesis
Step 1: Diazotization of 4-Nitrobenzenamine

Dissolve 4-nitrobenzenamine in a suitable acidic solution (e.g., hydrochloric acid or sulfuric

acid) and cool the mixture to 0-5°C in an ice bath.

Slowly add a cooled aqueous solution of sodium nitrite (NaNO2) to the 4-nitrobenzenamine

solution while maintaining the temperature between 0-5°C.
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Stir the mixture for a specified period to ensure the complete formation of the diazonium salt.

Step 2: Azo Coupling

Prepare a solution of the coupling component, 3-(N,N-Bis(3-methoxy-3-

oxopropyl)amino)acetylaniline.

Slowly add the previously prepared diazonium salt solution to the coupling component

solution.

Maintain the temperature and pH of the reaction mixture as required for the coupling reaction

to proceed to completion.

The resulting precipitate, Disperse Red 278, is then isolated by filtration, washed with water

to remove any unreacted starting materials and byproducts, and dried.[1]

Synthesis of Disperse Red 278

4-Nitrobenzenamine
4-Nitrobenzene-
diazonium Salt

Diazotization
(NaNO2, H+, 0-5°C)

Disperse Red 278Azo Coupling

3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline

Click to download full resolution via product page

Synthesis of Disperse Red 278

Application in Polyester Dyeing
Disperse Red 278 is extensively used for dyeing and printing on polyester and

polyester/cotton blended fabrics.[1] The high-temperature dyeing method is commonly

employed to ensure effective dye penetration and fixation within the polyester fibers.
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Experimental Protocol: High-Temperature Polyester
Dyeing

Fabric Preparation: Scour the polyester fabric with a non-ionic detergent and soda ash

solution to remove any impurities, oils, or sizing agents. Rinse thoroughly and dry.

Dye Bath Preparation:

Prepare a dye dispersion by making a paste of Disperse Red 278 powder with a

dispersing agent and then adding it to water.

Adjust the pH of the dye bath to an acidic range of 4.5-5.5 using acetic acid.[4]

Add other auxiliaries as needed, such as a leveling agent.

Dyeing Process:

Immerse the prepared polyester fabric into the dye bath at approximately 60°C.

Gradually raise the temperature of the dye bath to 130°C over 30-45 minutes.[4]

Maintain this temperature for 45-60 minutes to allow for dye diffusion and fixation.[5]

After-treatment:

Cool the dye bath down to about 70-80°C.

Perform a reduction clearing process to remove any unfixed dye from the fiber surface.

This is typically done with a solution of sodium hydrosulfite and caustic soda.

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid.

Finally, dry the dyed fabric.
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Polyester Dyeing Workflow with Disperse Red 278
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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